Cas no 286946-77-8 (5-Bromo-2-chloropyridin-3-ol)

• Product Name: 5-Bromo-2-chloropyridin-3-ol
• CAS No: 286946-77-8
• MF: C₅H₃BrClNO
• MW: 208.440419435501
• MDL: MFCD08688592
• CID: 67475
• PubChem ID: 16748106
• Update Time: 2025-06-17

5-Bromo-2-chloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloropyridin-3-ol
• 2-Chloro-3-hydroxy-5-bromopyridine
• 5-Bromo-2-chloro-pyridin-3-ol

• MDL： MFCD08688592
• Inchi： 1S/C5H3BrClNO/c6-3-1-4(9)5(7)8-2-3/h1-2,9H
• InChI Key： KVDIPLHFSIUSIK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)O)Cl

Computed Properties

• Exact Mass: 206.90900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 338.1℃ at 760 mmHg
• PSA: 33.12000
• LogP: 2.20310

5-Bromo-2-chloropyridin-3-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Bromo-2-chloropyridin-3-ol

Comprehensive Overview of 5-Bromo-2-chloropyridin-3-ol (CAS No. 286946-77-8): Properties, Applications, and Industry Insights

5-Bromo-2-chloropyridin-3-ol (CAS No. 286946-77-8) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substitutions on the pyridine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₅H₃BrClNO, and unique structural features make it valuable for designing bioactive molecules and functional materials.

Recent trends in drug discovery highlight the growing demand for halogenated heterocycles like 5-Bromo-2-chloropyridin-3-ol. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "halogenated building blocks for synthesis," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound’s electron-withdrawing properties enhance its reactivity in cross-coupling reactions, a topic widely discussed in organic chemistry forums.

From a synthetic perspective, 286946-77-8 exhibits remarkable stability under various conditions, making it suitable for multistep synthesis. Its hydroxyl group at the 3-position allows for further functionalization, addressing common search queries like "how to modify pyridine alcohols" or "bromochloropyridine applications." Laboratories often employ this compound in palladium-catalyzed reactions, particularly in constructing biaryl ethers for material science applications.

Environmental and regulatory considerations are increasingly shaping the use of halogenated compounds. 5-Bromo-2-chloropyridin-3-ol aligns with green chemistry principles when used efficiently, as evidenced by studies on "sustainable halogenation methods." Its role in developing crop protection agents also responds to the agrochemical industry’s focus on low-residue formulations—a hot topic in precision agriculture discussions.

Analytical characterization of CAS 286946-77-8 typically involves HPLC purity testing and spectroscopic techniques (NMR, MS). These methods address quality control concerns raised in searches like "how to analyze bromochloropyridines." The compound’s crystalline structure and solubility profiles are frequently documented in chemical databases, supporting its standardization for industrial use.

Innovative applications of 5-Bromo-2-chloropyridin-3-ol extend to electronic materials, where its conjugated system contributes to organic semiconductors. This connects with trending searches on "heterocycles in OLEDs" and "pyridine-based conductive polymers." As the fine chemicals market expands, the compound’s cost-effective synthesis routes remain a key focus for manufacturers.

Storage and handling guidelines for 286946-77-8 emphasize moisture-sensitive conditions, a practical consideration often queried as "stability of halogenated pyridinols." Proper material safety data management ensures compliance with global chemical regulations, while maintaining the compound’s shelf life—a critical factor for research institutions and contract manufacturers alike.

The future outlook for 5-Bromo-2-chloropyridin-3-ol appears promising, particularly in targeted drug delivery systems and catalysis. Emerging publications on "pyridine motifs in PROTACs" (proteolysis-targeting chimeras) underscore its potential in degradation-based therapeutics—a cutting-edge area in biopharmaceutical research.